
Medmain's Deep Learning Models for Cancer
Diagnosis: A Technical Overview

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Medmain

CAS No.: 576-11-4

Cat. No.: B12812309

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Medmain Inc., a Japanese health-tech startup, is at the forefront of developing deep learning-

based solutions for digital pathology. Their core platform, "PidPort," functions as a

comprehensive digital pathology support system, offering services that range from the

digitization of pathological specimens to AI-driven analysis for cancer diagnosis.[1][2] Through

extensive collaborative research with multiple medical institutions, Medmain has developed a

suite of pathological AI models designed to assist pathologists in the rapid and accurate

diagnosis of various cancers.[3][4][5] This technical guide provides an in-depth overview of the

core technologies, methodologies, and performance of Medmain's deep learning models for

cancer diagnosis, based on their published research.

Core Technology: Deep Learning in Digital
Pathology
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Medmain's approach to cancer diagnosis leverages the power of deep learning, a subset of

machine learning, to analyze whole-slide images (WSIs) of pathological specimens.[4][6] The

company has developed AI screening models for a variety of cancers, including but not limited

to, gastric, colon, breast, lung, prostate, cervical, and urothelial cancers.[7][8] These models

are trained on vast datasets, reportedly comprising hundreds of thousands of WSIs, to learn

the intricate patterns and features indicative of malignancy.[3][5]

The development and training of these models are facilitated by Medmain's cloud-based

"PidPort" platform, which includes an in-house annotation tool allowing specialist pathologists

to create the necessary training data.[2] The platform's high-speed viewer and extensive

annotation capabilities are crucial for the creation of high-quality datasets that form the

foundation of their deep learning models.[2][3]

Deep Learning Methodologies
Medmain employs a variety of sophisticated deep learning techniques to train their cancer

diagnosis models. Their research papers frequently highlight the use of:

Transfer Learning: This technique involves using a pre-trained neural network, typically one

that has been trained on a large, general-purpose image dataset like ImageNet, and fine-

tuning it for a specific medical imaging task. This approach is particularly effective as it

leverages the feature extraction capabilities learned from a massive dataset, which can then

be adapted to the nuances of pathological images. Medmain's research indicates that fine-

tuning only the trainable weights of batch normalization layers can lead to performance

comparable to fine-tuning all weights, but with the benefit of faster convergence.

Fully Supervised Learning: In this standard approach, the deep learning model is trained on

a dataset where every image tile is explicitly labeled by a pathologist (e.g., as "cancer" or

"non-cancer"). This method requires detailed and labor-intensive annotation but can lead to

high accuracy.

Weakly Supervised Learning: Given the time-consuming nature of detailed annotation,

Medmain also utilizes weakly supervised learning. In this paradigm, the model is trained on

WSIs that are labeled at the slide level (e.g., the entire slide is labeled as containing cancer),

without specific annotations for every cancerous region. The model then learns to identify the

relevant features and regions corresponding to the slide-level label.
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Experimental Workflows
The development and validation of Medmain's deep learning models follow a structured

workflow, which can be generalized from their publications. The key stages are illustrated in the

diagrams below.
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Figure 1: Generalized Experimental Workflow.
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Figure 2: WSI Tiling and Inference Workflow.

Model Architectures
Medmain's research papers indicate the use of state-of-the-art convolutional neural network

(CNN) architectures as the backbone for their models. These include:

EfficientNet: A family of models that achieves high accuracy with fewer parameters and

faster inference times by systematically scaling the network's depth, width, and resolution.
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The publications often refer to the use of EfficientNet-B1.

ResNet (Residual Network): A deep neural network architecture that utilizes "skip

connections" or "shortcuts" to allow the training of much deeper networks. ResNet-50 is a

commonly used variant.

The general architecture of these models involves a CNN for feature extraction from image

tiles, followed by a classification head to predict the probability of malignancy.

Input Image Tile

CNN Backbone (e.g., EfficientNet-B1, ResNet-50)

Global Average Pooling

Fully Connected Layer

Output Probabilities (Cancer vs. Non-Cancer)

Click to download full resolution via product page

Figure 3: High-Level Model Architecture.

Performance of Deep Learning Models
Medmain has published the performance of their deep learning models for various cancer

types. The following tables summarize the key quantitative data from their research papers.

Prostate Adenocarcinoma Classification
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Dataset
Number of
WSIs
(Training)

Number of
WSIs
(Validation)

Number of
WSIs (Test)

Model
Architectur
e

Performanc
e (ROC-
AUC)

Needle

Biopsy
1122 60 60

TL-colon

poorly ADC-2

(20x, 512)

0.967 - 0.978

TUR-P
Not specified

in detail

Not specified

in detail

Not specified

in detail

TL-colon

poorly ADC-2

(20x, 512)

0.7377 -

0.9098

TCGA
Not specified

in detail

Not specified

in detail

Not specified

in detail

TL-colon

poorly ADC-2

(20x, 512)

0.9873

Gastric Signet Ring Cell Carcinoma Classification

Dataset
Number of
WSIs
(Training)

Number of
WSIs (Test
Set 1)

Number of
WSIs (Test
Set 2)

Model
Architectur
e

Performanc
e (ROC-
AUC)

Internal &

DigestPath20

19

1765 999 455

EfficientNet-

B1 (Weakly

Supervised)

≥ 0.99

Cervical Cancer Screening (Neoplastic vs. Non-
neoplastic)

Dataset
Number of
WSIs
(Training)

Number of
WSIs (Test)

Model
Architecture

Performance
(ROC-AUC)

LBC Specimens 1605 1468 (3 sets) CNN + RNN 0.89 - 0.96

Urothelial Carcinoma Screening (Neoplastic vs. Non-
neoplastic)
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Dataset
Number of
WSIs
(Training)

Number of
WSIs (Test)

Model
Architectur
e

Learning
Approaches

Performanc
e (ROC-
AUC)

Urine LBC

Specimens
786 750 (2 sets) CNN-based

Transfer,

Fully

Supervised,

Weakly

Supervised

0.984 - 0.990

Experimental Protocols
The following sections detail the generalized experimental protocols based on the

methodologies described in Medmain's publications.

Data Collection and Preparation
Specimen Selection: Pathological specimens (e.g., needle biopsies, liquid-based cytology)

are collected from multiple medical institutions.

WSI Scanning: Glass slides are digitized into high-resolution WSIs using a scanner.

Quality Control: WSIs are reviewed for quality, and those with significant artifacts may be

excluded.

Annotation: Pathologists use Medmain's PidPort annotation tool to label WSIs. For fully

supervised learning, specific regions of interest (e.g., cancerous cells) are annotated. For

weakly supervised learning, slide-level diagnoses are provided.

Dataset Splitting: The annotated dataset is split into training, validation, and test sets.

WSI Tiling and Preprocessing
Tissue Detection: An algorithm is used to identify tissue regions within the WSI to avoid

processing the background.

Tiling: The identified tissue regions are divided into smaller, fixed-size tiles (e.g., 512x512

pixels) at a specific magnification (e.g., 20x).
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Tile Selection: A strategy is employed to select tiles for training, which may involve filtering

out tiles with insufficient tissue or other criteria.

Data Augmentation: To increase the diversity of the training data and prevent overfitting,

various data augmentation techniques are applied to the tiles. These may include:

Flipping (horizontal and vertical)

Rotation

Scaling

Color augmentation (e.g., brightness, contrast, saturation adjustments)

Model Training and Validation
Model Selection: A base CNN architecture (e.g., EfficientNet-B1) is chosen.

Training Strategy: The model is trained using one of the aforementioned strategies:

Transfer Learning: A pre-trained model is fine-tuned on the pathology dataset.

Fully Supervised: The model is trained on meticulously annotated tiles.

Weakly Supervised: The model is trained using slide-level labels.

Hyperparameter Tuning: Key hyperparameters (e.g., learning rate, batch size, number of

epochs) are optimized using the validation set to achieve the best performance.

Model Evaluation: The trained model's performance is evaluated on the held-out test set

using metrics such as the Area Under the Receiver Operating Characteristic Curve (ROC-

AUC), sensitivity, and specificity.

Signaling Pathways
A review of Medmain's published research on their deep learning models for cancer diagnosis

did not yield specific information or diagrams related to cancer signaling pathways. Their work

primarily focuses on the development and application of artificial intelligence for the analysis of
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histopathological images to classify cancerous and non-cancerous tissues. The research

papers detail the computational methodologies, model architectures, and performance metrics

for their AI-driven diagnostic tools. The underlying molecular and signaling pathways of the

cancers being diagnosed are not a stated focus of these publications.

Conclusion
Medmain has demonstrated the development of high-performing deep learning models for the

diagnosis of a range of cancers from whole-slide images. Their use of advanced techniques

such as transfer learning and weakly supervised learning, coupled with their PidPort platform

for data annotation and management, positions them as a significant contributor to the field of

computational pathology. The quantitative results from their published studies indicate that their

AI models can achieve high accuracy, sensitivity, and specificity, suggesting their potential as

valuable tools to support pathologists in their diagnostic workflow. Future research and

development will likely see the expansion of their AI models to a wider array of cancer types

and the continued refinement of their methodologies to further enhance diagnostic accuracy

and efficiency.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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